Cas no 1396684-55-1 (N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2-(4-methylphenoxy)acetamide)

• Product Name: N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2-(4-methylphenoxy)acetamide
• CAS No: 1396684-55-1
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• CID: 6060190
• PubChem ID: 71792488
• Update Time: 2025-06-10

N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2-(4-methylphenoxy)acetamide
• AKOS024542589
• F6244-0954
• VU0539884-1
• N-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-2-(4-methylphenoxy)acetamide
• N-[4-[di(propan-2-yl)amino]but-2-ynyl]-2-(4-methylphenoxy)acetamide
• N-(4-(diisopropylamino)but-2-yn-1-yl)-2-(p-tolyloxy)acetamide
• 1396684-55-1

• Inchi： 1S/C19H28N2O2/c1-15(2)21(16(3)4)13-7-6-12-20-19(22)14-23-18-10-8-17(5)9-11-18/h8-11,15-16H,12-14H2,1-5H3,(H,20,22)
• InChI Key： KWAZTXCAHZMJOP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CC(NCC#CCN(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 316.215078140g/mol
• Monoisotopic Mass: 316.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų

Additional information on N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2-(4-methylphenoxy)acetamide

Professional Introduction to N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2-(4-methylphenoxy)acetamide (CAS No. 1396684-55-1)

N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2-(4-methylphenoxy)acetamide is a sophisticated organic compound characterized by its complex molecular structure and diverse functional groups. This compound, identified by the CAS number 1396684-55-1, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemical studies. The presence of multiple reactive sites, including amine, ether, and acetylene functionalities, makes this molecule a versatile candidate for further exploration.

The molecular framework of N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2-(4-methylphenoxy)acetamide incorporates several key structural elements that contribute to its unique chemical properties. The 4-bis(propan-2-yl)aminobut-2-yn-1-yl moiety introduces a highly reactive acetylene group, which is known for its ability to participate in various coupling reactions, including Sonogashira couplings. This feature is particularly valuable in synthetic organic chemistry, where such reactions are often employed to construct complex carbon-carbon bonds. Additionally, the amine functionality provides a site for hydrogen bonding and further derivatization, enhancing the compound's utility in medicinal chemistry.

The 2-(4-methylphenoxy)acetamide portion of the molecule adds another layer of complexity, introducing a phenolic ether group that can interact with biological targets through hydrophobic and hydrogen bonding interactions. This structural feature is particularly relevant in the design of bioactive molecules, as phenolic ethers are commonly found in natural products and have demonstrated various biological activities. The combination of these functional groups makes N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2-(4-methylphenoxy)acetamide a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel compounds with applications in therapeutic areas such as oncology, inflammation, and neurodegenerative diseases. The unique structural features of N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-2-(4-methylphenoxy)acetamide position it as a potential lead compound for the synthesis of novel therapeutic agents. For instance, the acetylene group can be readily modified through cross-coupling reactions to introduce diverse pharmacophores, while the amine and phenolic ether functionalities provide opportunities for interaction with biological targets.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how N-{4-bis(propan-2-yI)aminobut-Z'-yn-l)-y-(4-methylphenoxy}acetamide interacts with specific protein targets. This approach has been successfully employed in the development of small molecule inhibitors and agonists for various diseases. The compound's ability to modulate protein-protein interactions or enzyme activity could lead to the discovery of new therapeutic strategies.

The synthesis of N-{4-bis(propan-Z'-yI)aminobut-Z'-yn-l)-y-(4-methylphenoxy}acetamide presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to construct complex molecules with greater efficiency and precision. Techniques such as transition metal-catalyzed reactions and flow chemistry have been particularly useful in facilitating the synthesis of this type of compound.

In conclusion, N-{4-bis(propan-Z'-yI)aminobut-Z'-yn-l)-y-(4-methylphenoxy}acetamide (CAS No. 1396684-S5-SI) is a structurally intricate organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery and biochemical studies. As research in this field continues to evolve, compounds like N-{4-bis(propan-Z'-yI)aminobut-Z'-yn-l)-y-(4-methylphenoxy}acetamide are likely to play an increasingly important role in the development of novel therapeutic agents.